Cas no 80311-36-0 (Dichlorodi(methyl-d3)-silane)

• Product Name: Dichlorodi(methyl-d3)-silane
• CAS No: 80311-36-0
• MF: C₂H₇ClSi
• MW: 101.6586124897
• CID: 889667
• PubChem ID: 169439547
• Update Time: 2025-10-28

Dichlorodi(methyl-d3)-silane Chemical and Physical Properties

Names and Identifiers

• DICHLORODIMETHYL-D6-SILANE
• 80311-36-0
• Dichlorodi(methyl-?d3)?-silane
• Dichlorodi(methyl-d3)-silane

• Inchi： 1S/C2H7ClSi/c1-4(2)3/h4H,1-2H3/i1D3,2D3,4D
• InChI Key： YGHUUVGIRWMJGE-UAVYNJCWSA-N
• SMILES： Cl[Si]([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 101.0444917g/mol
• Monoisotopic Mass: 101.0444917g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 13.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Dichlorodi(methyl-d3)-silane

Comprehensive Overview of Dichlorodi(methyl-d3)-silane (CAS No. 80311-36-0): Properties, Applications, and Industry Insights

Dichlorodi(methyl-d3)-silane (CAS No. 80311-36-0) is a deuterated organosilicon compound widely utilized in advanced chemical research and industrial applications. This compound, characterized by its unique isotopic labeling (methyl-d3 groups), plays a pivotal role in NMR spectroscopy, pharmaceutical development, and material science. Its molecular structure, featuring two chlorine atoms and two deuterated methyl groups bonded to a silicon atom, makes it a valuable reagent for isotopic tracing and surface modification studies.

In recent years, the demand for deuterated compounds like Dichlorodi(methyl-d3)-silane has surged due to their applications in drug discovery and organic electronics. Researchers frequently search for "deuterated silanes in drug formulation" or "CAS 80311-36-0 uses in nanotechnology," highlighting its relevance in cutting-edge fields. The compound’s ability to enhance molecular stability and reduce metabolic degradation in labeled pharmaceuticals has made it a focus of patent filings and academic publications.

From a synthetic perspective, Dichlorodi(methyl-d3)-silane is synthesized through controlled deuterium exchange reactions or Grignard processes. Its high purity (>98%) is critical for applications such as semiconductor coating and hydrophobic surface engineering. Industry professionals often inquire about "how to handle deuterated silanes safely" or "80311-36-0 solubility in organic solvents," underscoring the need for precise technical data.

The compound’s role in green chemistry initiatives is another trending topic. As industries seek sustainable alternatives, Dichlorodi(methyl-d3)-silane is explored for its potential in low-energy deposition techniques and eco-friendly polymer synthesis. Searches like "deuterated silanes and environmental impact" reflect this shift toward responsible innovation.

In summary, Dichlorodi(methyl-d3)-silane (CAS No. 80311-36-0) bridges fundamental research and industrial advancement. Its versatility in isotope labeling, coupled with emerging applications in renewable energy and biomedical engineering, ensures its continued prominence in scientific discourse. For detailed spectroscopic data or supplier information, consulting peer-reviewed journals or specialized chemical databases is recommended.